Cas no 2172487-10-2 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid
• CAS No: 2172487-10-2
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6022097
• PubChem ID: 165497193
• Update Time: 2025-06-11

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid
• 2172487-10-2
• EN300-1546066
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-2-oxopiperazin-1-yl}acetic acid

• Inchi： 1S/C26H29N3O6/c1-17(12-23(30)28-10-11-29(15-25(32)33)24(31)14-28)13-27-26(34)35-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,27,34)(H,32,33)
• InChI Key： LNJUUFAOKJNZNO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(N1CC(N(CC(=O)O)CC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid

Recent Advances in the Study of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid (CAS: 2172487-10-2)

The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid (CAS: 2172487-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of focus has been the role of this compound in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides. Researchers have demonstrated its efficacy in improving yield and purity during the synthesis of complex peptide sequences, which are often challenging to produce using conventional methods. The compound's stability under standard SPPS conditions has been highlighted as a major advantage.

In addition to its synthetic utility, recent investigations have delved into the pharmacological properties of derivatives derived from 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid. Preliminary in vitro studies suggest that certain modifications of this scaffold exhibit promising activity against proteolytic enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. These findings open new avenues for the development of enzyme inhibitors with enhanced specificity and reduced off-target effects.

Another noteworthy development is the exploration of this compound's potential in bioconjugation strategies. Its reactive functional groups allow for efficient coupling with biomolecules, such as antibodies and nucleic acids, facilitating the creation of hybrid therapeutics. Recent reports have showcased its use in the design of antibody-drug conjugates (ADCs), where it serves as a linker molecule, ensuring stable attachment of cytotoxic payloads to targeting moieties. This application is particularly relevant in oncology, where ADCs are revolutionizing treatment paradigms.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid. Researchers are actively investigating alternative synthetic routes and greener chemistries to address these issues. Furthermore, the need for comprehensive in vivo studies to validate the therapeutic potential of its derivatives is emphasized in recent literature.

In conclusion, the compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid (CAS: 2172487-10-2) represents a versatile and valuable tool in modern chemical biology and drug discovery. Its applications span from peptide synthesis to the development of novel therapeutics, underscoring its importance in advancing biomedical research. Continued exploration of its properties and derivatives is expected to yield further breakthroughs in the coming years.